Cas no 2171377-85-6 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2171377-85-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5864120
• PubChem ID: 165876341
• Update Time: 2025-07-02

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic acid
• EN300-1539023
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]pyrrolidin-2-yl}acetic acid
• 2171377-85-6

• Inchi： 1S/C26H30N2O5/c1-16(2)24(25(31)28-13-7-8-17(28)14-23(29)30)27-26(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22,24H,7-8,13-15H2,1-2H3,(H,27,32)(H,29,30)/t17?,24-/m0/s1
• InChI Key： ZSSYAGZVMXIFFW-UCSBTNPJSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic acid

Introduction to 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic Acid (CAS No. 2171377-85-6)

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic acid, identified by the chemical compound code CAS No. 2171377-85-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of derivatives characterized by its intricate structure, which includes a pyrrolidine core, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a specific side chain featuring a methylbutanoyl moiety. The stereochemical configuration at the second carbon of the pyrrolidine ring, designated as (2S), underscores its importance in potential biological activity and enantioselective pharmacology.

The structural framework of this compound is meticulously designed to interact with biological targets in a highly specific manner. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis and protease inhibition studies. In this context, the Fmoc moiety serves as a protective group for the amino functionality, allowing for controlled modifications during synthetic pathways. This protective strategy is crucial in multi-step organic synthesis, where selective protection and deprotection of functional groups are essential for achieving high yields and purity.

The pyrrolidine ring itself is a privileged scaffold in drug discovery, known for its ability to mimic the conformational flexibility of natural amino acids. This structural feature enhances its potential as a pharmacophore in developing small-molecule drugs that can interact with protein targets. The side chain extending from the pyrrolidine ring, specifically the 3-methylbutanoyl group, contributes to the overall physicochemical properties of the molecule, including solubility and metabolic stability. These properties are critical factors in determining the bioavailability and pharmacokinetic behavior of drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction modes of such complex molecules with biological targets. The fluorenylmethoxycarbonyl (Fmoc) group not only provides synthetic utility but also influences the electronic properties of the molecule, potentially affecting its binding interactions. Studies have shown that fluorene derivatives often exhibit enhanced photostability and lipophilicity, making them attractive candidates for applications in photoactivatable probes and fluorescent sensors.

The stereochemistry at the (2S) position of the pyrrolidine ring is particularly significant from a pharmacological perspective. Enantiomeric purity is a critical factor in drug development, as different enantiomers of a molecule can exhibit distinct biological activities due to their interactions with chiral biological targets. The (2S) configuration suggests that this compound may exhibit enantioselective effects, which could be exploited in designing drugs with improved therapeutic profiles and reduced side effects.

In the realm of medicinal chemistry, derivatives like 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171377-85-6) are often explored for their potential as modulators of enzyme activity or receptor binding. The combination of structural features such as the pyrrolidine core, Fmoc protected amino group, and methylbutanoyl side chain provides a rich scaffold for further derivatization and optimization. Researchers may modify these functional groups to enhance binding affinity, improve pharmacokinetic properties, or alter metabolic stability.

Current research trends indicate that such complex molecules are being increasingly investigated for their roles in modulating signaling pathways relevant to diseases like cancer, neurodegenerative disorders, and inflammatory conditions. The precise arrangement of atoms in this compound allows it to interact with specific enzymes or receptors involved in these pathways. For instance, modifications to the side chain could influence its ability to inhibit or activate particular enzymes, thereby affecting downstream signaling events.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies may include peptide coupling techniques, protecting group chemistry, and stereoselective reactions. Advances in synthetic methodologies have enabled chemists to construct complex molecules with greater efficiency and precision than ever before. Techniques such as solid-phase synthesis and flow chemistry have been particularly valuable in facilitating these processes.

From an industrial perspective, compounds like CAS No. 2171377-85-6 represent significant opportunities for drug development companies seeking novel therapeutic agents. The complexity of their structures often translates into unique biological activities that are not observed with simpler molecules. As such, they are valuable starting points for developing new drugs with improved efficacy and safety profiles.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software allows researchers to predict how such molecules will interact with biological targets at an atomic level. This information can guide experimental efforts by identifying promising leads early in the development process. Additionally, virtual screening techniques enable high-throughput evaluation of large libraries of compounds for potential biological activity.

In conclusion,2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171377-85-6) exemplifies the sophistication inherent in modern pharmaceutical research. Its intricate structure offers numerous possibilities for further exploration and development within medicinal chemistry and drug discovery programs worldwide.